N1-hexanoylsulfanilamide

• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol
• IUPAC Name: N-(4-aminophenyl)sulfonylhexanamide
• InChI: InChI=1S/C12H18N2O3S/c1-2-3-4-5-12(15)14-18(16,17)11-8-6-10(13)7-9-11/h6-9H,2-5,13H2,1H3,(H,14,15)
• InChI Key: UBBSJCOWKUUKDS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NS(=O)(=O)C1=CC=C(C=C1)N

Description

N1-hexanoylsulfanilamide is a useful research compound. Its molecular formula is C12H18N2O3S and its molecular weight is 270.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

N1 -hexanoylsulfanilamide was prepared as follows. To a mixture of N4 -acetylsulfanilamide (55.0 g) and pyridine (54 mL) at 95° C. was added hexanoyl chloride (28.8 g) over a period of 20 min. After an additional hour the reaction mixture was cooled to room temperature and the reaction was worked up by diluting with 600 mL D.I. water and acidifying with aqueous HCl. The product of this reaction, N4 -acetyl-N1 -hexanoylsulfanilamide, was isolated by filtration and washed with D.I. water (700 mL) to afford an off-white solid. This material was carried directly to the next step.

Synthesis routes and methods II

Procedure details

N4 -acetyl-N1 -hexanoylsulfanilamide from the previous step was treated with sodium hydroxide (24.6 g) in D.I. water (200 mL) while heating to reflux. After 3 hours reaction time, the heating was stopped and the solution pH adjusted to 8 with 2N HCl. The solution was cooled in an ice bath and then filtered to remove sulfanilamide. The filtrate was acidified with aqueous HCl to pH 2 to precipitate the product, N1 -hexanoylsulfanilamide, 37.9 g. This material was recrystallized from hot ethanol (75 mL) and precipitated by addition of 40 mL D.I. water to afford recrystallized N1 -hexanoylsulfanilamide, 24.8 g (43% overall yield). H1 -NMR indicated a purity >90%.